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Compound of Interest

Compound Name: alpha-Isowighteone

Cat. No.: B582696

Alpha-lsowighteone: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on alpha-
Isowighteone, a flavonoid compound. The guide clarifies its chemical identity and presents the
limited publicly available data regarding its biological activities.

Chemical Identity

A precise understanding of a compound's chemical identity is fundamental for research and
development. There has been notable confusion in scientific literature and commercial listings
between alpha-lsowighteone and a related isomer, Isowighteone. This guide pertains
specifically to alpha-lsowighteone.

Identifier Information

3,4-Dihydro-5-hydroxy-9-(4-hydroxyphenyl)-2,2-

IUPAC Name dimethyl-2H,10H-benzo[1,2-b:3,4-b']dipyran-10-
one

CAS Number 65388-03-6[1][2][3]

Molecular Formula C20H180s5

Synonym a-lsowighteone
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It is crucial to distinguish alpha-lsowighteone from Isowighteone, which has the CAS number
68436-47-5 and the IUPAC name 5,7-dihydroxy-3-[4-hydroxy-3-(3-methylbut-2-
enyl)phenyllchromen-4-one. The majority of published research on biological activity, including
signaling pathways such as the HSP90AA1-mediated PI3K-Akt pathway in vascular
calcification, pertains to Isowighteone and not alpha-lsowighteone.

Biological Activity and Signaling Pathways

Detailed information regarding the biological activity and associated signaling pathways of
alpha-lsowighteone is sparse in publicly accessible scientific literature.

One source suggests that alpha-Isowighteone is investigated for its potential antioxidative and
anti-inflammatory properties.[4] The compound is reportedly used in cellular models to explore
its effects on biochemical pathways related to oxidative stress and inflammation.[4] However,
the specific molecular targets, mechanisms of action, and the signaling pathways modulated by
alpha-lsowighteone have not been elucidated in the available literature.

Experimental Protocols and Quantitative Data

A comprehensive search for detailed experimental protocols and quantitative data for alpha-
Isowighteone did not yield specific results. To fulfill the core requirements of an in-depth
technical guide, such data would be essential. This includes, but is not limited to:

In vitro and in vivo experimental designs

Assay methodologies

Pharmacokinetic and pharmacodynamic data

Dose-response curves and ICso values

The absence of this information in the public domain prevents the creation of detailed tables
and experimental workflows for alpha-lsowighteone at this time.

Signaling Pathway and Experimental Workflow
Diagrams
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Due to the lack of specific data on the signaling pathways and experimental workflows
associated with alpha-lsowighteone, the creation of Graphviz diagrams as requested is not
feasible.

Conclusion

Alpha-Isowighteone is a distinct chemical entity from the more extensively studied
Isowighteone. While there are indications of its potential as an antioxidant and anti-
inflammatory agent, there is a significant gap in the scientific literature regarding its specific
biological activities, mechanism of action, and associated signaling pathways. Further research
is required to characterize this compound and provide the detailed technical information
necessary for its consideration in research and drug development. Professionals are advised to
exercise caution and ensure they are referencing the correct isomeric form in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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